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Introduction

U0126 is a highly potent, selective, and non-competitive inhibitor of MEK1 (MAPK/ERK kinase
1) and MEKZ2.[1][2] It functions by binding to the MEK1/2 kinases and preventing the
phosphorylation and subsequent activation of their downstream targets, the extracellular
signal-regulated kinases 1 and 2 (ERK1/2).[1][3] The Raf/MEK/ERK signaling pathway is a
critical intracellular cascade that regulates a wide array of cellular processes, including
proliferation, differentiation, survival, and apoptosis.[1][4][5] Dysregulation of this pathway is a
hallmark of many human diseases, particularly cancer, making it a prime target for drug
discovery.

In the context of high-throughput screening (HTS), U0126 serves as an invaluable tool
compound. It is frequently used as a positive control to validate assay performance and to
identify novel inhibitors of the MAPK/ERK pathway. Its well-characterized mechanism of action
and high potency provide a reliable benchmark for assessing the activity of test compounds.

Mechanism of Action

U0126 exerts its inhibitory effect by specifically targeting the kinase activity of MEK1 and
MEK2.[1] Unlike ATP-competitive inhibitors, U0126 binds to a site on the MEK enzyme that is
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distinct from the ATP-binding pocket.[3][6] This non-competitive inhibition prevents MEK from
phosphorylating the threonine and tyrosine residues within the activation loop of ERK1/2,
thereby blocking downstream signaling. A key advantage of U0126 is its high selectivity for
MEK1/2, with little to no inhibitory activity against other kinases such as PKC, Raf, INK, MKK-
3, MKK-4, or Cdk2/4.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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